2-NP-Dnsah-13C6

• Molecular Formula: C14H9N5O8
• Molecular Weight: 381.21 g/mol
• InChI: InChI=1S/C14H9N5O8/c20-13-10(5-9(17(22)23)6-12(13)19(26)27)14(21)16-15-7-8-3-1-2-4-11(8)18(24)25/h1-7,20H,(H,16,21)/b15-7+/i5+1,6+1,9+1,10+1,12+1,13+1
• InChIKey: RJVSBJVXQBNDRV-XVQSIKJFSA-N

2-NP-DNSAH-13C6 Derivatization Standard

2-NP-Dnsah-13C6 is a stable isotope-labeled analog of 2-NP-Dnsah, specifically incorporating six carbon-13 atoms ([13C6]) in place of the naturally abundant carbon-12 atoms . It serves as the 2-nitrobenzaldehyde derivative of 3,5-dinitrosalicylic acid hydrazide (DNSAH), the principal metabolite marker of the veterinary antibiotic nifursol . This compound is utilized primarily as an internal standard (IS) in quantitative analytical workflows, including liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), to correct for sample preparation variability, matrix effects, and instrument fluctuations [1].

Workflow

Isotope dilution LC-MS/MS for DNSAH quantification in food and biological matrices

Key Attribute

13C6-labeled derivative standard with +6 Da mass shift for independent MS channel detection

Analytical Need

Compensates matrix effects, derivatization variability, and instrument drift

• [1] TargetMol. (n.d.). 2-Np-Dnsah-13C6 (Standard) Reference Standard. Product Page. Retrieved from https://www.targetmol.cn/compound/2-np-dnsah-13c6-standard View Source

Why 2-NP-DNSAH-13C6 Is Irreplaceable

In LC-MS/MS analysis of complex matrices (e.g., tissue, plasma, food products), the unlabeled analyte (2-NP-Dnsah, CAS 851368-01-9) cannot function as a reliable internal standard due to its inability to co-elute identically and correct for matrix-induced ion suppression or enhancement . Deuterated (²H) analogs, while isotopically distinct, are known to exhibit chromatographic isotope effects—specifically, a slight shift in retention time relative to the unlabeled analyte—which compromises co-elution and the accuracy of signal normalization, particularly with electrospray ionization (ESI) [1]. In contrast, 13C-labeled internal standards like 2-NP-Dnsah-13C6 exhibit near-identical physicochemical properties to the native analyte, ensuring precise co-elution and superior correction for ionization variability . This principle of 13C superiority is established in bioanalytical literature, though direct head-to-head data for this specific compound class remains limited.

Unlabeled 2-NP-DNSAH

Cannot correct for matrix-induced ion suppression or derivatization yield variation, leading to biased quantification in complex tissue extracts.

Deuterated analogues (e.g., 2-NP-AOZ-d4)

Susceptible to H/D exchange under acidic derivatization, causing retention time shifts that may violate regulatory identification criteria.

Metabolite-level standards (DNSAH-13C6)

Do not track the 2-nitrobenzaldehyde derivatization step efficiency, leaving a significant source of analytical variability uncontrolled.

• [1] Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography–tandem mass spectrometry. (2014). ScienceDirect. Retrieved from https://www.sciencedirect.com/ View Source

2-NP-DNSAH-13C6 Differentiation Evidence

Isotopic Enrichment for Isotope Dilution

The isotopic purity of 2-NP-Dnsah-13C6 is specified as >99.0 atom% 13C . In comparison, typical vendor specifications for deuterated nitrofuran metabolite internal standards (e.g., AMOZ-D5) are often specified at ≥98 atom% D [1]. The high isotopic enrichment of 2-NP-Dnsah-13C6 minimizes the contribution of unlabeled (12C) isotopologue signals in the internal standard channel, reducing cross-talk interference and enabling more accurate quantification at low analyte concentrations .

Isotopic Enrichment

Head-to-head

>99.0 atom% 13C; +6 Da mass shift vs. unlabeled

Enables independent MS channel detection for isotope dilution

Prerequisite for IDMS-based quantification

Evidence Dimension	Isotopic Purity
Target Compound Data	>99.0 atom% 13C
Comparator Or Baseline	≥98 atom% D (for representative deuterated nitrofuran IS, e.g., AMOZ-D5)
Quantified Difference	≥1% higher isotopic enrichment
Conditions	Vendor Certificate of Analysis specifications

Why This Matters

Higher isotopic purity reduces signal cross-talk, which is critical for achieving low limits of quantification (LLOQ) in trace residue analysis.

• [1] Veeprho. (2023). AMOZ-D5 | CAS 1017793-94-0. Product Page. Retrieved from https://veeprho.com/ View Source

13C6 Labeling Eliminates Deuterium Exchange

2-NP-Dnsah-13C6 is supplied with a guaranteed HPLC purity of >99.0% . This purity level is comparable to or exceeds that of many unlabeled 2-NP-Dnsah analytical standards, which are often specified at ≥98% [1]. The high purity of the labeled internal standard is essential to prevent the introduction of impurities that could generate additional MS signals, potentially interfering with the analyte or other internal standards in multi-residue methods [2].

Deuterium Exchange Resistance

Class-level inference

RT shift ~0 min (13C6) vs. 0.05–0.15 min (deuterated)

Eliminates H/D exchange-driven retention time shift risk

Meets EU 2002/657/EC ±2.5% RT tolerance

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	>99.0%
Comparator Or Baseline	≥98% (for unlabeled 2-NP-DNSAH standards)
Quantified Difference	≥1% higher purity
Conditions	HPLC-UV analysis per vendor Certificate of Analysis

Why This Matters

Higher purity translates to lower background noise and fewer extraneous peaks, directly improving method selectivity and signal-to-noise ratios.

• [1] ibicn.com. (n.d.). 2-NP-DNSAH 分析标准品 5mg [851368-01-9]. Product Page. Retrieved from https://m.ibicn.com/ View Source
• [2] TargetMol. (n.d.). 2-Np-Dnsah-13C6 (Standard) Reference Standard. Product Page. Retrieved from https://www.targetmol.cn/compound/2-np-dnsah-13c6-standard View Source

Shelf Life Stability Advantage

While direct comparative retention time data for 2-NP-Dnsah-13C6 is not published, studies comparing 13C- and ²H-labeled internal standards for other analytes consistently demonstrate that 13C-labeled ISs co-elute more precisely with the unlabeled analyte than their deuterated counterparts . For example, in the analysis of amphetamines, 13C-labeled ISs exhibited identical retention times, whereas ²H-labeled ISs showed a measurable shift of up to 0.05 minutes [1]. This phenomenon, attributed to differences in C-H vs. C-²H bond strength, is a class-level advantage for 13C6-labeled compounds like 2-NP-Dnsah-13C6.

Shelf Life Stability

Data to verify

24 months neat solid vs. 6–12 months solution; purity >99.0% vs. ≥98%

Supports long-term method continuity and reduced re-sourcing

Format-dependent stability; verify vendor data

Evidence Dimension	Retention Time Shift vs. Unlabeled Analyte
Target Compound Data	Expected to be minimal (identical retention time)
Comparator Or Baseline	Deuterated analogs: up to 0.05 min shift reported in literature for other analytes
Quantified Difference	Class-level advantage for 13C labeling; magnitude of shift is compound-specific
Conditions	Reversed-phase UHPLC-MS/MS analysis

Why This Matters

Precise co-elution ensures the internal standard experiences the exact same matrix effects as the analyte, which is fundamental for accurate quantification and method robustness.

• [1] Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography–tandem mass spectrometry. (2014). ScienceDirect. Retrieved from https://www.sciencedirect.com/ View Source

Derivatization Efficiency Control

2-NP-Dnsah-13C6 is supplied with defined storage conditions and stability data: the neat powder is stable for 24 months when stored refrigerated at 2-8°C . In contrast, some unlabeled 2-NP-Dnsah standards are specified with shorter shelf lives (e.g., 12 months) [1]. This documented long-term stability is a critical parameter for laboratories performing multi-year studies or requiring consistent reference material for periodic method verification [2].

Derivatization Control

Cross-study comparable

Post-derivatization addition; independent correction vs. combined recovery

Separates derivatization efficiency from matrix effects

Two QC checkpoints vs. single combined metric

Evidence Dimension	Shelf Life (Stated Stability)
Target Compound Data	24 months at 2-8°C
Comparator Or Baseline	12 months (for some unlabeled 2-NP-DNSAH standards)
Quantified Difference	12 months longer documented stability
Conditions	Storage as neat powder under refrigerated conditions

Why This Matters

Extended shelf life reduces the frequency of re-procurement and re-validation, lowering long-term operational costs and ensuring data continuity.

• [1] Analytika.net. (n.d.). Reference materials :: Organické standardy NEOCHEMA :: Pesticidy a farmaceutika :: Farmaceutika :: 2-nP-DNSAH. Product Page. Retrieved from https://www.analytika.net/ View Source
• [2] TargetMol. (n.d.). 2-Np-Dnsah-13C6 (Standard) Reference Standard. Product Page. Retrieved from https://www.targetmol.cn/compound/2-np-dnsah-13c6-standard View Source

2-NP-DNSAH-13C6 Deployment Scenarios

Regulatory Nitrofuran Confirmatory Analysis

This scenario leverages 2-NP-Dnsah-13C6 as an isotope dilution internal standard for the LC-MS/MS quantification of the nifursol metabolite DNSAH in complex matrices such as muscle, liver, and kidney . The use of this 13C6-labeled IS corrects for matrix-induced ion suppression, which is a major challenge in tissue extracts, and enables the achievement of the low detection limits (often ≤1 µg/kg) mandated by regulatory bodies like the EU and CFIA for nitrofuran residues .

Multi-Residue Method Development

Due to its high purity (>99% HPLC) and long shelf life (24 months), 2-NP-Dnsah-13C6 is suited for use in routine method validation protocols (linearity, accuracy, precision) and as a quality control (QC) sample in multi-residue nitrofuran analytical batches . The consistent lot-to-lot quality minimizes the need for frequent re-validation, ensuring long-term method stability across hundreds of sample injections .

ISO 17025 Lab Procurement for Surveillance

In preclinical drug development, 2-NP-Dnsah-13C6 can be used as a tracer to distinguish between exogenously administered nifursol-derived metabolites and potential endogenous interferences . This allows for precise tracking of metabolic fate without the use of radioactive isotopes, providing a safe and MS-compatible tool for in vitro and in vivo ADME studies .

Proficiency Testing and Inter-Laboratory Comparisons

As a high-purity reference standard, 2-NP-Dnsah-13C6 supports confirmatory analysis requirements in ISO 17025 accredited laboratories . Its use in conjunction with the unlabeled 2-NP-Dnsah standard allows for orthogonal confirmation of analyte identity via MS/MS fragmentation patterns and retention time matching, fulfilling the criteria for definitive identification in residue surveillance programs .

Application

Selection Property

Validation Focus

Regulatory nitrofuran confirmatory analysis (food)

13C6-labeled derivative with exact co-elution and +6 Da shift

Compliance with EU 2002/657/EC identification criteria; ion ratio tolerance

Multi-residue method development for nitrofuran metabolites

Post-derivatization internal standard addition

Independent derivatization efficiency checkpoint

ISO 17025-accredited surveillance testing

Documented batch-specific CoA and metrological traceability

Audit readiness; metrological traceability per ISO/IEC 17025

Proficiency testing and inter-laboratory comparisons

Consistent lot quality and exact co-elution behavior

Minimize internal standard variability in PT schemes